Cas no 1585-68-8 (1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-)
1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-
- Catalpalactone
- 3-(2,2-dimethyl-6-oxo-3H-pyran-5-yl)-3H-2-benzofuran-1-one
- 3-(6,6-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3-yl)-2-benzofuran-1(3H)-one
- P61GH0V29Z
- HY-N3548
- CS-0023815
- 1(3H)-Isobenzofuranone, 3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-
- 1-Phthalanacetic acid, alpha-(3-hydroxy-3-methylbutylidene)-3-oxo-, delta-lactone; Phthalide, 3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-
- FS-10437
- Q27149847
- CHEMBL471809
- 1-Phthalanacetic acid, -(3-hydroxy-3-methylbutylidene)-3-oxo-, -lactone; Phthalide, 3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-
- CHEBI:80804
- 1585-68-8
- 3-(6,6-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3-yl)isobenzofuran-1(3H)-one
- AKOS032948471
- starbld0005844
- 1-PHTHALANACETIC ACID, .ALPHA.-(3-HYDROXY-3-METHYLBUTYLIDENE)-3-OXO-, .DELTA.-LACTONE
- UNII-P61GH0V29Z
- DTXSID10928201
- 133591-03-4
- 3-(5,6-Dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-1(3H)-isobenzofuranone
- C16929
- CATALPALACTONE, (+/-)-
- 1-PHTHALANACETIC ACID, ALPHA-(3-HYDROXY-3-METHYLBUTYLIDENE)-3-OXO-, DELTA-LACTONE
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- Inchi: 1S/C15H14O4/c1-15(2)8-7-11(14(17)19-15)12-9-5-3-4-6-10(9)13(16)18-12/h3-7,12H,8H2,1-2H3
- InChI Key: GFYSRANGENPXDF-UHFFFAOYSA-N
- SMILES: O1C(C(=CCC1(C)C)C1C2C=CC=CC=2C(=O)O1)=O
Computed Properties
- Exact Mass: 258.08900
- Monoisotopic Mass: 258.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 2.4
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 467.1±45.0 °C at 760 mmHg
- Flash Point: 245.2±27.1 °C
- Refractive Index: 1.575
- PSA: 52.60000
- LogP: 2.55000
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN3607-5 mg |
Catalpalactone |
1585-68-8 | 98% | 5mg |
¥ 3,230 | 2023-07-11 | |
| TargetMol Chemicals | TN3607-1 mL * 10 mM (in DMSO) |
Catalpalactone |
1585-68-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3330 | 2023-09-15 | |
| TargetMol Chemicals | TN3607-5mg |
Catalpalactone |
1585-68-8 | 5mg |
¥ 10850 | 2024-07-20 | ||
| A2B Chem LLC | AE93441-5mg |
Catalpalactone |
1585-68-8 | 98.0% | 5mg |
$577.00 | 2024-04-20 | |
| Ambeed | A1448931-1mg |
3-(6,6-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3-yl)isobenzofuran-1(3H)-one |
1585-68-8 | 99% | 1mg |
$183.0 | 2025-03-01 |
1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- Related Literature
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1. New synthesis of catalpalactoneMahendra D. Chordia,Nurani S. Narasimhan J. Chem. Soc. Perkin Trans. 1 1991 371
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2. Quinones and related compounds in higher plants. Part 11. Role of 2-carboxy-2,3-dihydro-1,4-naphthoquinone and 2-carboxy-2-(3-methyl-but-2-enyl)-2,3-dihydro-1,4-naphthoquinone in the biosynthesis of naphthoquinone congeners of Catalpa ovata callus tissuesKenichiro Inoue,Shinichi Ueda,Yoshinori Shiobara,Inami Kimura (née Wada),Hiroyuki Inouye J. Chem. Soc. Perkin Trans. 1 1981 1246
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3. Contents pages
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4. Quinones and related compounds in higher plants. Part 16. Naphthoquinones from Radermachera sinica Hemsl. (Bignoniaceae)Kenichiro Inoue,Cheng-Chang Chen,Hiroyuki Inouye,Kaoru Kuriyama J. Chem. Soc. Perkin Trans. 1 1981 2764
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B. E. Ellis Nat. Prod. Rep. 1988 5 581
Additional information on 1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-
Comprehensive Guide to 1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- (CAS No. 1585-68-8): Properties, Applications, and Market Insights
1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- (CAS No. 1585-68-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as a fused heterocyclic derivative, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis methods, applications, and emerging trends surrounding this compound.
The molecular formula of 1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- is C15H14O4, with a molecular weight of 258.27 g/mol. Its structure features a isobenzofuranone core linked to a dihydropyranone moiety, which contributes to its reactivity and functional versatility. Researchers have explored its potential as a building block in organic synthesis, particularly for the development of novel bioactive molecules.
One of the most prominent applications of CAS No. 1585-68-8 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of drug candidates targeting inflammation and metabolic disorders. Recent studies highlight its role in the development of small-molecule inhibitors, which are increasingly sought after in precision medicine. Additionally, its heterocyclic framework makes it a candidate for agrochemical formulations, particularly in the design of eco-friendly pesticides.
From a market perspective, the demand for 1(3H)-Isobenzofuranone derivatives is on the rise, driven by advancements in green chemistry and sustainable manufacturing. Companies specializing in fine chemicals are investing in scalable synthesis routes to meet the growing needs of the life sciences sector. Furthermore, the compound's compatibility with catalytic processes aligns with the industry's shift toward reducing hazardous waste.
In the realm of material science, 3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)-1(3H)-isobenzofuranone has shown promise in the development of functional polymers and photoactive materials. Researchers are investigating its incorporation into organic electronics, such as OLEDs and photovoltaic devices, due to its electron-accepting properties. This aligns with the global push for renewable energy solutions and smart materials.
For laboratories and manufacturers, handling CAS 1585-68-8 requires adherence to standard safety protocols, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, its chemical stability and solubility profile should be considered during storage and transportation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for quality control.
Looking ahead, the future of 1(3H)-Isobenzofuranone,3-(5,6-dihydro-6,6-dimethyl-2-oxo-2H-pyran-3-yl)- appears bright, with ongoing research exploring its potential in catalysis and bioconjugation. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in next-generation technologies. Stay updated with the latest developments by following industry journals and chemical databases.
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